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Compound Name: Anticancer agent 50

Cat. No.: B15572702

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

administration of the anticancer agent Paclitaxel in mouse tumor models. Paclitaxel is a widely

used chemotherapeutic agent that acts as a mitotic inhibitor.[1]

Mechanism of Action
Paclitaxel's primary mechanism of action involves its binding to the β-tubulin subunit of

microtubules. This binding stabilizes the microtubules, preventing their depolymerization, which

is a crucial process for dynamic cellular functions, particularly mitosis. The stabilization of

microtubules leads to the arrest of the cell cycle in the G2/M phase, ultimately inducing

programmed cell death (apoptosis) in rapidly dividing cancer cells.[1][2] Beyond this, Paclitaxel

can also induce apoptosis through the activation of various signaling pathways, including the c-

Jun N-terminal kinase/stress-activated protein kinase (JNK/SAPK) and PI3K/AKT pathways.[1]

[2][3]

Signaling Pathways
Paclitaxel's induction of apoptosis is mediated by several key signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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